2-{bicyclo[3.1.0]hexan-2-yl}acetaldehyde

• IUPAC Name: 2-(2-bicyclo[3.1.0]hexanyl)acetaldehyde
• InChI: InChI=1S/C8H12O/c9-4-3-6-1-2-7-5-8(6)7/h4,6-8H,1-3,5H2
• InChI Key: RFWKTVQSPBVCMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2C1C2)CC=O
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol

Description

“2-{bicyclo[3.1.0]hexan-2-yl}acetaldehyde” is a chemical compound that belongs to the class of organic compounds known as bicyclo[3.1.0]hexanes. These are organic compounds containing a bicyclic structure made up of a six-member carbon ring with three carbon atoms at the ring junctions.

Synthesis Analysis

The synthesis of bicyclo[3.1.0]hexanes has been reported via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines. This process involves the use of an organic or an iridium photoredox catalyst and blue LED irradiation. Good yields were obtained for a broad range of cyclopropene and cyclopropylaniline derivatives.

Molecular Structure Analysis

Bicyclo[3.1.0]hexanes possess an all-carbon quaternary center. The structure is highly diastereoselective when using difluorocyclopropenes together with a removable substituent on the cyclopropylaniline.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of bicyclo[3.1.0]hexanes include a (3 + 2) annulation of cyclopropenes with cyclopropylanilines. This reaction was found to be highly diastereoselective.

Future Directions

Bicyclo[3.1.0]hexanes are currently under intense investigation as building blocks for pharmaceutical drug design. The synthesis of bridge-functionalised species is highly challenging but would open up many new opportunities for molecular design. The future directions in this field could involve exploring new synthetic methods and applications of these compounds in various fields.

Mechanism of Action

Target of Action

This compound is a derivative of bicyclohexane, a class of compounds known for their potential in medicinal chemistry

Mode of Action

It’s known that the bicyclohexane derivatives can undergo various chemical transformations, potentially leading to interactions with biological targets .

Biochemical Pathways

Bicyclohexane derivatives are known to be versatile in chemical reactions , suggesting they could interact with multiple biochemical pathways.

Result of Action

Given the compound’s potential versatility in chemical reactions , it may have diverse effects at the molecular and cellular levels.